(4Z)-4-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)imino]-1-ethyl-6-(4-methoxyphenyl)-1,4-dihydropyridazin-3(2H)-one

• Molecular Formula: C24H25N5O3
• Molecular Weight: 431.5 g/mol
• IUPAC Name: 5-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)imino-2-ethyl-3-(4-methoxyphenyl)-1H-pyridazin-6-one
• InChI: InChI=1S/C24H25N5O3/c1-5-28-21(17-11-13-19(32-4)14-12-17)15-20(23(30)26-28)25-22-16(2)27(3)29(24(22)31)18-9-7-6-8-10-18/h6-15H,5H2,1-4H3,(H,26,30)
• InChI Key: CADQNNJNBWGYBC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=NC2=C(N(N(C2=O)C3=CC=CC=C3)C)C)C(=O)N1)C4=CC=C(C=C4)OC

Description

• The compound’s IUPAC name is (4Z)-4-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)imino]-1-ethyl-6-(4-methoxyphenyl)-1,4-dihydropyridazin-3(2H)-one.
• It belongs to the class of pyridazinone derivatives.
• This compound exhibits interesting pharmacological properties and has been studied for its potential applications.

Preparation Methods

Synthetic Routes: The synthesis of this compound involves several steps. One common approach is the condensation of 1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carbaldehyde with 4-methoxybenzohydrazide, followed by cyclization to form the pyridazinone ring.

Reaction Conditions: Specific reaction conditions vary depending on the synthetic route chosen.

Industrial Production: While there isn’t a large-scale industrial production method, research laboratories often synthesize this compound for further investigation.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: The major products depend on the specific reaction and conditions. For example, reduction may yield the corresponding hydrazine derivative.

Scientific Research Applications

Chemistry: Researchers study its reactivity, stability, and potential as a building block for other compounds.

Biology: It may exhibit biological activity, making it relevant for drug discovery.

Medicine: Investigations focus on its pharmacological properties, potential therapeutic applications, and toxicity.

Industry: While not widely used industrially, it could find applications in specialty chemicals.

Mechanism of Action

• The exact mechanism of action remains an active area of research.
• Potential molecular targets and pathways need further exploration.

Comparison with Similar Compounds

Uniqueness: Its unique structure, combining pyrazolone and pyridazinone moieties, sets it apart.

Similar Compounds: Some related compounds include other pyridazinones, hydrazones, and pyrazolones.

Remember that this compound’s potential applications are still being explored, and further research is needed to fully understand its properties and mechanisms